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Compound of Interest

Compound Name: Dehydro Nifedipine-d6

Cat. No.: B563369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of Dehydro Nifedipine-d6. The following procedural guidance is designed to ensure the safety

of laboratory personnel and to minimize environmental impact.

Hazard Identification and Classification
Dehydro Nifedipine-d6 is classified with the following hazards:

Acute Toxicity - Oral (Category 4): Harmful if swallowed.[1][2]

Reproductive Toxicity (Category 2): Suspected of damaging fertility or the unborn child.[1]

Chronic Aquatic Toxicity (Category 2): Toxic to aquatic life with long-lasting effects.[1]

GHS Hazard Pictograms:
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Pictogram Hazard

alt text Acute Toxicity (Harmful)

alt text Health Hazard (Reproductive Toxicity)

alt text Hazardous to the Aquatic Environment

Signal Word: Warning[1][2]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H361: Suspected of damaging fertility or the unborn child.[1]

H411: Toxic to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is critical to minimize exposure. Refer to applicable

national and local standards for PPE.
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PPE Category Specifications Rationale

Hand Protection

Impermeable and resistant

gloves (e.g., nitrile). Glove

material selection should be

based on penetration times

and degradation rates. Always

inspect gloves before use and

use proper removal technique.

[1]

To prevent skin contact.

Eye/Face Protection
Safety glasses with side-

shields or goggles.[3][4]

To protect eyes from splashes

or dust.

Skin and Body Protection

Protective clothing, such as a

lab coat. For bulk processing,

impervious protective clothing

is recommended.[1][3][4]

To prevent skin exposure.

Respiratory Protection

Not typically required for small

quantities with adequate

ventilation. If dust is generated

and exposure limits may be

exceeded, use a NIOSH-

approved respirator.[3][4][5]

To prevent inhalation of dust.

Handling and Storage Protocol
3.1. Engineering Controls:

Work in a well-ventilated area.[4]

Use a local exhaust ventilation system or a chemical fume hood to minimize dust generation

and accumulation.[3][4]

Facilities should be equipped with an eyewash station and a safety shower.[4]

3.2. Handling Workflow:
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Start: Obtain Special Instructions

Read and Understand all Safety Precautions

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Ventilated Workspace
(e.g., Fume Hood)

Weigh and Handle Compound
(Minimize Dust Generation)

Wash Hands and Exposed Skin Thoroughly After Handling

Properly Remove and Dispose of Contaminated PPE

End

Click to download full resolution via product page

Figure 1. Procedural workflow for handling Dehydro Nifedipine-d6.

3.3. Storage:
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Store in a tightly closed container.[4]

Protect from light.[4]

Recommended long-term storage is at -20°C in a freezer.[6][7][8][9]

First-Aid Measures
Exposure Route First-Aid Procedure

If Swallowed

Immediately call a poison center or doctor.

Rinse mouth.[1][2] Symptoms of poisoning may

be delayed for several hours; medical

observation for at least 48 hours is

recommended.[1]

If Inhaled
Move the person to fresh air and consult a

doctor if complaints arise.[1][2]

On Skin
While the product is generally not irritating, it is

good practice to wash with soap and water.[1][2]

In Eyes
Rinse opened eye for several minutes under

running water.[1][2]

Accidental Release and Disposal Plan
5.1. Accidental Release:

Evacuate: Non-essential personnel should be evacuated from the affected area.

Ventilate: Ensure adequate ventilation.

Containment: Wear appropriate PPE.[3] Contain the spill to prevent it from entering sewers

or waterways.[1]

Clean-up: For dry spills, use a method that avoids dust generation, such as a filtered vacuum

or a damp cloth.[3][4] Place the collected material into a suitable, labeled container for

disposal.[3][4]
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5.2. Disposal Plan:

Start: Waste Generation

Collect Waste in a Labeled, Sealed Container

Classify as Hazardous Waste

Prevent Release to the Environment
(Do not allow entry to sewers or ground water)

Dispose of Contents/Container via an Approved Waste Disposal Plant

End

Click to download full resolution via product page

Figure 2. Logical relationship for the disposal of Dehydro Nifedipine-d6.

Disposal Precautions:

Do not allow the product to reach groundwater, water courses, or sewage systems as it is

toxic to aquatic life.[1]

Dispose of contents and containers in accordance with local, regional, and national

regulations.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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